Cas no 19685-10-0 (10-Methoxycamptothecin)

10 methoxycamptothecin is a natural bioactive derivative of camptothecin (CPT) isolated from Camptotheca acuminata, which has been proved to have high anticancer properties. By measuring the antitumor activity against 2774 cell line, it was found that 10 methoxycamptothecin has higher cytotoxicity than 10 hydroxycamptothecin

10-Methoxycamptothecin structure

Product Name:10-Methoxycamptothecin

CAS No:19685-10-0

Molecular Formula:C₂₁H₁₈N₂O₅

Molecular Weight:378.3780

CID:161228

PubChem ID:97283

10-Methoxycamptothecin Properties

Names and Identifiers

- 1H-Pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione,4-ethyl-4-hydroxy-9-methoxy-, (4S)-
- (S)-10-METHOXYCAMPTOTHECIN
- 9-methoxycamptothecine
- 10-Methoxycamptothecin
- 10-MethoxycaMptothecine
- (4S)-4-Ethyl-4-hydroxy-9-methoxy-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione
- 9-methoxycamptothecin
- (4S)-9-Methoxy-4α-ethyl-4β-hydroxy-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione
- Methoxycamptothecin
- Camptothecin, methoxy-
- NSC111533
- Camptothecine, 10-methoxy- (8CI)
- 7992AH
- AKOS030573697
- MS-26165
- HY-N0446
- (19S)-19-ethyl-19-hydroxy-7-methoxy-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2(11),3,5,7,9,15(20)-heptaene-14,18-dione
- Q-100242
- 1H-Pyrano[3',7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione, 4-ethyl-4-hydroxy-9-methoxy-, (S)-
- SCHEMBL1035263
- 4-Ethyl-4-hydroxy-9-methoxy-1H-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione
- DTXSID60941445
- NCI60_000257
- NSC-111533
- Camptothecine, 10-methoxy-
- CS-0008979
- PD164882
- 1H-Pyrano(3',4':6,7)indolizino(1,2-b)quinoline-3,14(4H,12H)-dione, 4-ethyl-4-hydroxy-9-methoxy-, (S)-
- CHEMBL75854
- (S)-10-methoxycamptothecin, AldrichCPR
- 19685-10-0
- E88614
- NSC 111533
- 1H-Pyrano(3',4':6,7)indolizino(1,2-b)quinoline-3,14(4H,12H)-dione,4-ethyl-4-hydroxy-9-methoxy-, (S)-
- 1H-Pyrano(3',4':6,7)indolizino(1,2-b)quinoline-3,14(4H,12H)-dione, 4-ethyl-4-hydroxy-9-methoxy-, (S)-(9CI)
- Camptothecine, 10-methoxy-(8CI)
- DA-59527
- KLFJSYOEEYWQMR-NRFANRHFSA-N
- (19S)-19-ethyl-19-hydroxy-7-methoxy-17-oxa-3,13-diazapentacyclo(11.8.0.02,11.04,9.015,20)henicosa-1(21),2(11),3,5,7,9,15(20)-heptaene-14,18-dione
- CAMPTOTHECIN,10-METHOXY
- (4s)-4-ethyl-4-hydroxy-9-methoxy-1h-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4h,12h)-dione
- 10-(11C)methoxy-20(S)-camptothecin
- +Expand
- MDL： MFCD11975376
- InChIKey： KLFJSYOEEYWQMR-NRFANRHFSA-N
- Inchi： 1S/C21H18N2O5/c1-3-21(26)15-8-17-18-12(6-11-7-13(27-2)4-5-16(11)22-18)9-23(17)19(24)14(15)10-28-20(21)25/h4-8,26H,3,9-10H2,1-2H3/t21-/m0/s1
- SMILES： O1C([C@](C([H])([H])C([H])([H])[H])(C2C([H])=C3C4=C(C([H])=C5C([H])=C(C([H])=C([H])C5=N4)OC([H])([H])[H])C([H])([H])N3C(C=2C1([H])[H])=O)O[H])=O

Computed Properties

Exact Mass: 378.121572g/mol
Surface Charge: 0
XLogP3: 1
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 2
Monoisotopic Mass: 378.121572g/mol
Monoisotopic Mass: 378.121572g/mol
Topological Polar Surface Area: 89Å²
Heavy Atom Count: 28
Complexity: 790
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 378.4

Experimental Properties

LogP: 2.08820
PSA: 90.65000
Refractive Index: 1.722
Boiling Point: 773.1±60.0 °C at 760 mmHg
Melting Point: 254-255 ºC
Flash Point: 421.4±32.9 °C
Color/Form: Cryst.
Density: 1.50

10-Methoxycamptothecin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00AD24-5mg	9-methoxycamptothecin	19685-10-0	99%	5mg	$169.00	2024-06-17
A2B Chem LLC	AE82684-5mg	10-Methoxycamptothecin	19685-10-0	≥98%(HPLC)	5mg	$145.00	2024-04-20
Ambeed	A631658-5mg	(S)-4-Ethyl-4-hydroxy-9-methoxy-1,12-dihydro-14H-pyrano[3',4':6,7]indolizino[1,2-b]quinoline-3,14(4H)-dione	19685-10-0	98%	5mg	$94.0	2024-08-03
ChemScence	CS-0008979-5mg	10-Methoxycamptothecin	19685-10-0	99.03%	5mg	$120.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP0016-20mg	10-Methoxycamptothecin	19685-10-0	98%	20mg	$290	2023-09-20
MedChemExpress	HY-N0446-5mg	10-Methoxycamptothecin	19685-10-0	99.03%	5mg	￥1200	2024-04-19
Oakwood	195376-20mg	10-Methoxycamptothecin	19685-10-0		20mg	$25.00	2024-07-19
TRC	M261450-1mg	10-Methoxycamptothecin	19685-10-0		1mg	$190.00	2023-05-18
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M302682-20mg	10-Methoxycamptothecin	19685-10-0	≥98%(HPLC)	20mg	¥776.90	2023-09-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M29310-20mg	10-Methoxycamptothecine	19685-10-0	,HPLC≥98%	20mg	¥1888.0	2024-07-18

10-Methoxycamptothecin Synthesis

10-Methoxycamptothecin Suppliers

CHENG DOU NA KE LI Biotechnology Co., Ltd.

Audited Supplier

(CAS:19685-10-0)

MR./MRS.:GUAN JING

Phone:19138982515

Email:3149516455@qq.com

NanJingqingYunbiologologyicaltecjnco，LTD

Audited Supplier

(CAS:19685-10-0)

MR./MRS.:WANG JING LI

Phone:15251745733

Email:477691608@qq.com

Chengdu Biopurify Phytochemicals Ltd.

Audited Supplier

(CAS:19685-10-0)

MR./MRS.:HE DAN DAN

Phone:15928576055

Email:sales@biopurify.com

WU HAN TIAN ZHI Biotechnology Co., Ltd.

Audited Supplier

(CAS:19685-10-0)

MR./MRS.:ZHANG XIAO JIE

Phone:18607107848

Email:2056216494@qq.com

SI CHUAN WEI KE QI Biotechnology Co., Ltd.

Audited Supplier

(CAS:19685-10-0)

MR./MRS.:YANG YANG

Phone:13348961525

Email:2851167780@qq.com

CHENG DOU ZHU MU Technology Co., Ltd.

Audited Supplier

(CAS:19685-10-0)

MR./MRS.:YANG XUE ER

Phone:13980723364

Email:2916345763@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:19685-10-0)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

10-Methoxycamptothecin Related Literature

1. Direct observation of a mannich intermediate in solution

J. Chem. Soc. D, 1970, 182-182
2. Broadband graphene-based photoacoustic microscopy with high sensitivity†

Fan Yang,Wei Song,Chonglei Zhang,Changjun Min,Hui Fang,Luping Du,Peng Wu,Wei Zheng,Changhui Li,Siwei Zhu,Xiaocong Yuan Nanoscale, 2018,10, 8606-8614
3. Selectfluor-mediated construction of 3-arylselenenyl and 3,4-bisarylselenenyl spiro[4.5]trienones via cascade annulation of N-phenylpropiolamides with diselenides†

Jin-Wei Yuan,Qian Chen,Wen-Tao Wu,Jian-Jun Zhao,Liang-Ru Yang,Yong-Mei Xiao,Pu Mao,Ling-Bo Qu New J. Chem., 2022,46, 9451-9460
4. Measurement of enthalpies and entropies of activation as a function of pairwise distance for the pairwise relative diffusion of SrI2 in water over lengthscales from 6 Å to 40 Å†

New J. Chem., 2022,46, 6174-6184
5. Stitching together SNx units in the coordination sphere of zirconium: assembly of a tris(imido)sulfite and a hydrazidobis(imido)sulfite†

Thorsten Gehrmann,Matthias Kruck,Hubert Wadepohl,Lutz H. Gade Chem. Commun., 2012,48, 2397-2399
6. Disordered peptide chains in an α-C-based coarse-grained model†

Łukasz Mioduszewski,Marek Cieplak Phys. Chem. Chem. Phys., 2018,20, 19057-19070
7. Tween20 surfactant effect on the electrocatalytic performance of porous carbon micro-spheres supported MnO2

Qing-Yu Li,Yong-Sheng Wu,Xiao-Hui Zhang,You-Guo Huang,Qiang Wu RSC Adv., 2014,4, 52100-52104
8. Toxicological analysis

Analyst, 1907,32, 221-223
9. In vivo MRI tracking and therapeutic efficacy of transplanted mesenchymal stem cells labeled with ferrimagnetic vortex iron oxide nanorings for liver fibrosis repair†

Chenggong Yu,Yuxuan Li,Hongying Bao,Xiaodi Li,Haiming Fan,Jie Huang,Zhijun Zhang Nanoscale, 2022,14, 5227-5238
10. Guidelines for the assembly of hydrogen-bonded macrocycles

F. Aparicio,M. J. Mayoral,C. Montoro-García Chem. Commun., 2019,55, 7277-7299

19685-10-0 (10-Methoxycamptothecin) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:19685-10-0)10-Methoxycamptothecin

Purity:99%/99%/99%/99%

Quantity:25mg/50mg/100mg/250mg

Price($):219.0/371.0/630.0/1196.0

Wuhan ChemNorm Biotech Co.,Ltd.

(CAS:19685-10-0)10-Methoxycamptothecin

Purity:>98%

Quantity:5mg,10mg ,20mg ,50mg ,100mg,or customized

Price($):price inquiry